A Technical Guide to CREB-Binding Protein (CBP) in Cellular Signaling

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*XDM-CBP*
CAS No.:	*2138461-99-9*
Cat. No.:	*B611841*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Preamble: This guide provides an in-depth analysis of the transcriptional co-activator known as CREB-binding protein (CBP). The query specified "**XDM-CBP**," which does not correspond to a recognized protein in standard molecular biology databases. It is presumed that the intended subject was the well-characterized and functionally critical CREB-binding protein (CBP), also known as CREBBP or KAT3A. This document proceeds under that expert assumption.

Executive Summary

CREB-binding protein (CBP) and its close paralog, p300, are master co-activators that function as central hubs for integrating a vast array of signal transduction pathways.[1] These proteins do not bind DNA directly but are recruited by hundreds of transcription factors to specific genomic locations, where they modulate gene expression.[2][3] Their function is twofold: they act as a scaffold to assemble the transcriptional machinery, and they possess intrinsic histone acetyltransferase (HAT) activity.[4][5] This enzymatic function allows CBP to remodel chromatin by acetylating histone tails, neutralizing their positive charge, and creating a more relaxed chromatin structure that is permissive for transcription.[4][6] Through these mechanisms, CBP

© 2026 BenchChem. All rights reserved.


plays a pivotal role in controlling fundamental cellular processes, including proliferation, differentiation, and apoptosis.[7] Its dysregulation is implicated in numerous diseases, most notably cancer, making it a high-value target for therapeutic development.[8][9]

Molecular Architecture: A Multi-Domain Scaffolding Platform

The ability of CBP to interact with a multitude of proteins stems from its modular structure, which contains several distinct and highly conserved domains. Understanding this architecture is fundamental to appreciating its role as a signaling integrator.[6]

Key functional domains include:

- Nuclear Receptor Interaction Domain (RID): Mediates interaction with nuclear hormone receptors.[4]
- Cys/His-rich regions (TAZ1 and TAZ2): Zinc-finger domains that serve as critical protein-protein interaction surfaces.[10]
- KIX Domain: The Kinase-Inducible domain (KID) Interacting domain is a primary docking site for phosphorylated transcription factors like CREB and others such as c-Myb.[2][10]
- Bromodomain: Specifically recognizes and binds to acetylated lysine residues on histones and other proteins, anchoring CBP to active chromatin regions.[10][11]
- Histone Acetyltransferase (HAT) Domain: The catalytic core responsible for transferring acetyl groups from acetyl-CoA to lysine residues on histones and non-histone proteins.[6][12]



Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

Figure 1: Schematic of CBP functional domains.

CBP at the Crossroads of Cellular Signaling

CBP integrates inputs from diverse signaling cascades, translating extracellular stimuli into specific gene expression programs. Below are two canonical examples of pathways that converge on CBP.


The cAMP/PKA Signaling Pathway

The cyclic AMP (cAMP) pathway is a classic example of signal-dependent recruitment of CBP. This pathway is central to processes like metabolism and neuronal function.

Mechanism:

- An extracellular signal (e.g., a hormone) binds to a G-protein coupled receptor (GPCR), activating adenylyl cyclase.
- Adenylyl cyclase converts ATP to cAMP, which in turn activates Protein Kinase A (PKA).[4]
- The catalytic subunit of PKA translocates to the nucleus and phosphorylates the transcription factor CREB (cAMP Response Element-Binding protein) at a key serine residue (Ser133).[13]
- This phosphorylation event creates a high-affinity binding site on CREB's KID domain for the KIX domain of CBP.[14][15]
- The recruited CBP acetylates histones at the promoter of cAMP-responsive genes, decondensing the chromatin and facilitating transcription.[16]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 3: CBP's role in Nuclear Receptor signaling.

Key Methodologies for Interrogating CBP Function

Validating the role of CBP in a specific signaling context requires a multi-faceted experimental approach. The following protocols represent core, field-proven workflows for studying CBP's interactions, activity, and genomic targets.

Workflow 1: Assessing CBP Protein-Protein Interactions via Co-Immunoprecipitation (Co-IP)

Causality: Co-IP is the gold standard for verifying if two proteins interact within the native cellular environment. [17]This protocol is designed to pull down a target protein (e.g., a transcription factor) and determine if CBP is part of the same physical complex.

Self-Validation: The protocol's integrity relies on stringent controls. An "input" sample confirms the presence of both proteins in the lysate before the pulldown. [18]An isotype control (a non-specific antibody) ensures that the observed interaction is not due to non-specific binding to the antibody or beads.

Detailed Protocol:

© 2026 BenchChem. All rights reserved.

- Cell Lysis:
  - Harvest cultured cells (approx. 1-5 x 107) and wash with ice-cold PBS.
  - Resuspend the cell pellet in 1 mL of non-denaturing IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitors.
  - Incubate on ice for 30 minutes with periodic vortexing.
  - Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Transfer the supernatant (lysate) to a new pre-chilled tube. [19]2. Pre-Clearing:
  - Add 20-30 µL of Protein A/G agarose bead slurry to the lysate.
  - Incubate for 1 hour at 4°C on a rotator to reduce non-specific binding.
  - Centrifuge at 1,000 x g for 1 minute at 4°C. Carefully collect the supernatant.
- Immunoprecipitation:
  - Set aside 50 µL of the pre-cleared lysate as the Input Control.
  - To the remaining lysate, add 2-5 µg of the primary antibody against the target protein (or an isotype control IgG for the negative control).
  - Incubate overnight at 4°C with gentle rotation.
  - Add 40 µL of fresh Protein A/G agarose bead slurry and incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.
- Washing:
  - Pellet the beads by centrifugation (1,000 x g, 1 min, 4°C).
  - Discard the supernatant and wash the beads 3-5 times with 1 mL of ice-cold IP Lysis Buffer. This step is critical to remove non-specifically bound proteins.

© 2026 BenchChem. All rights reserved.

- Elution and Analysis:
  - After the final wash, aspirate all buffer. Resuspend the beads in 40 µL of 2X Laemmli sample buffer.
  - Boil the samples at 95-100°C for 5-10 minutes to elute proteins and denature them.
  - Pellet the beads, and load the supernatant onto an SDS-PAGE gel, along with the input control.
  - Perform a Western blot and probe with antibodies against both the immunoprecipitated protein (to confirm pulldown) and CBP (to test for interaction).

Workflow 2: Measuring CBP Histone Acetyltransferase (HAT) Activity

Causality: An in vitro HAT activity assay directly measures the enzymatic function of CBP. [20]This is crucial for determining if a signaling event or a small molecule inhibitor modulates CBP's catalytic activity. Fluorometric or colorimetric kits provide a quantitative readout of acetyl-CoA consumption or CoA-SH production. [21][22] Self-Validation: The system includes a "no enzyme" blank to establish baseline signal and a known HAT source (e.g., HeLa nuclear extract or recombinant CBP) as a positive control. [21]A standard curve using free CoA allows for the precise quantification of enzymatic activity. [23] Detailed Protocol (Fluorometric Assay Principle):

- Reagent Preparation:
  - Prepare HAT Assay Buffer, a histone H3 or H4 peptide substrate, Acetyl-CoA, a fluorescent probe developer, and a CoA standard as per the manufacturer's instructions (e.g., Sigma-Aldrich EPI002, Abcam ab239713). [21][23]2. Standard Curve Preparation:
  - Perform serial dilutions of the CoA standard in HAT Assay Buffer in a 96-well black plate to generate standards from 0 to 1,000 pmol/well. Adjust the final volume of each to 50 µL. [23]3. Sample Preparation:
  - Prepare your samples (e.g., purified recombinant CBP, or immunoprecipitated CBP on beads) in HAT Assay Buffer. For nuclear extracts, use 2-10 µL per well.

© 2026 BenchChem. All rights reserved.

- Include a positive control (e.g., HeLa Nuclear Extract) and a no-enzyme background control (buffer only).
- Adjust the final volume of all samples and controls to 50 µL/well.

- Reaction Mix Preparation:
  - Prepare a master reaction mix containing Acetyl-CoA, the histone peptide substrate, and the developer/probe system according to the kit protocol.
- Kinetic Measurement:
  - Add the reaction mix to all wells (standards, samples, controls).
  - Immediately place the plate in a microplate reader and measure fluorescence (e.g., Ex/Em = 535/587 nm) every 1-2 minutes for 30-60 minutes.
- Data Analysis:
  - Subtract the fluorescence reading of the 0 pmol CoA standard from all other standard readings and plot the standard curve (fluorescence vs. pmol CoA).
  - For each experimental sample, subtract the no-enzyme background reading.
  - Calculate the rate of reaction (ΔFluorescence/ΔTime).
  - Use the standard curve to convert the reaction rate into pmol/min (milliunits) of HAT activity.

Table 1: Representative HAT Activity Data

© 2026 BenchChem. All rights reserved.


Sample	Treatment	HAT Activity (milliunits/µg protein)	Standard Deviation
Recombinant CBP	Vehicle	150.2	± 8.5
Recombinant CBP	Inhibitor A (10 µM)	25.6	± 3.1
Nuclear Extract	Unstimulated	45.8	± 4.2
Nuclear Extract	Stimulated (e.g., Forskolin)	98.3	± 7.9

Workflow 3: Identifying Genomic Targets of CBP via Chromatin Immunoprecipitation (ChIP-seq)

Causality: ChIP-seq identifies the specific genomic loci where CBP is bound at a given moment, providing a genome-wide snapshot of its direct targets. [24]This is the definitive method for linking a signaling pathway to the CBP-dependent regulation of a specific set of genes.

Self-Validation: An input DNA control (sheared chromatin that has not been immunoprecipitated) is sequenced in parallel to account for local variations in chromatin accessibility and sequencing bias. An IgG control IP is used to identify and filter out non-specifically enriched regions.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 4: Workflow for CBP Chromatin Immunoprecipitation-Sequencing (ChIP-seq).

© 2026 BenchChem. All rights reserved.

CBP as a Therapeutic Target in Drug Development

The central role of CBP in driving the expression of oncogenes has made it a compelling target for cancer therapy. [7][8]Aberrant CBP activity is linked to tumor growth, survival, and drug resistance. [8][25]Consequently, significant effort has been directed toward developing small molecule inhibitors that disrupt its function. [26] Therapeutic Strategies:

- HAT Inhibitors: These molecules bind to the catalytic active site of the HAT domain, preventing the acetylation of histones and other substrates. [6][27]This leads to a more condensed chromatin state at target oncogenes, repressing their transcription.

- Bromodomain Inhibitors: These compounds occupy the acetyl-lysine binding pocket of the bromodomain, preventing CBP from docking onto acetylated chromatin. [11]This displaces CBP from key gene enhancers and promoters, disrupting transcriptional activation. [7] These inhibitors have shown promise in preclinical models of both solid tumors and hematologic malignancies, and some have entered clinical trials. [26][28][29] Table 2: Classes of CBP/p300 Inhibitors

Inhibitor Class	Mechanism of Action	Status
HAT Inhibitors	Competitively block the enzyme's catalytic site.	Preclinical & Clinical Development [6][27]
Bromodomain Inhibitors	Prevent recognition of acetylated lysines, disrupting chromatin tethering.	Preclinical & Clinical Trials [28] [30]

Conclusion

CREB-binding protein is far more than a simple binding partner for CREB; it is a master regulator and integrator of the nuclear response to extracellular signals. Its multi-domain architecture allows it to function as a molecular scaffold, while its intrinsic enzymatic HAT activity provides a direct mechanism for chromatin remodeling and transcriptional control. By serving as a convergence point for pathways regulating metabolism, hormone response, and cell growth, CBP ensures a coordinated and precise regulation of gene expression. The deep understanding of its function, facilitated by the robust experimental workflows detailed here,

© 2026 BenchChem. All rights reserved.

has established CBP as a critical node in cellular signaling and a promising target for the next generation of epigenetic therapies.

References

- Targeting CBP and p300: Emerging Anticancer Agents. (2024). MDPI. [Link]
- CREB-binding protein. (n.d.). Wikipedia. [Link]
- CBP/β-Catenin/FOXM1 Is a Novel Therapeutic Target in Triple Negative Breast Cancer. (2018). MDPI. [Link]
- Recent Advances in the Development of CBP/p300 Bromodomain Inhibitors. (2020). MDPI. [Link]
- CBP/p300: Critical Co-Activators for Nuclear Steroid Hormone Receptors and Emerging Therapeutic Targets in Prostate and Breast Cancers. (2021). MDPI. [Link]
- A CBP integrator complex mediates transcriptional activation and AP-1 inhibition by nuclear receptors. (1996). PubMed. [Link]
- CBP/p300, a promising therapeutic target for prostate cancer. (2023). PMC - NIH. [Link]
- CBP/p300 Inhibition Expands Beyond Hematology Field to Show Efficacy in Solid Tumors. (2024). OncLive. [Link]
- Schematic diagram of CREB-binding protein (CBP) showing different... (n.d.). ResearchGate. [Link]
- CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors. (2023). PMC - NIH. [Link]
- The complex network of p300/CBP regulation: Interactions, posttranslational modifications, and therapeutic implications. (2023). PMC - NIH. [Link]
- Polycomb inhibits histone acetylation by CBP by binding directly to its catalytic domain. (2016). PNAS. [Link]

© 2026 BenchChem. All rights reserved.

- Colorimetric Histone Acetyltransferase Activity Assay (HAT). (n.d.). 3H Biomedical AB. [Link]
- Protein Lysine Acetylation by p300/CBP. (2021). ACS Publications. [Link]
- Molecular Basis for the Mechanism of Constitutive CBP/p300 Coactivator Recruitment by CRTC1-MAML2 and Its Implications in cAMP Signaling. (2015). ACS Publications. [Link]
- p300-CBP coactivator family. (n.d.). Wikipedia. [Link]
- Characteristics of anticancer activity of CBP/p300 inhibitors. (2024). Ovid. [Link]
- CBP/p300 Inhibitors for Genetically Defined Leukemias. (n.d.). The Leukemia & Lymphoma Society. [Link]
- The transcriptional co-activators CBP and p300 are activated via phenylephrine through the p42/p44 MAPK cascade. (2002). PubMed. [Link]
- CBP: a signal-regulated transcriptional coactivator controlled by nuclear calcium and CaM kinase IV. (1997). PubMed. [Link]
- The CBP co-activator is a histone acetyltransferase. (1996). PubMed. [Link]
- Current development of CBP/p300 inhibitors in the last decade. (2021). PubMed. [Link]
- The transcriptional co-activator p/CIP binds CBP and mediates nuclear-receptor function. (1997). Nature. [Link]
- Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery. (2017). NCBI. [Link]
- Structural diagram of the KIX domain of the CREB-binding protein (CBP),... (n.d.). ResearchGate. [Link]
- A rapid and sensitive assay for histone acetyl-transferase activity. (1997). Oxford Academic. [Link]
- CBP Histone Acetyltransferase Activity Is a Critical Component of Memory Consolidation. (2004). PMC - NIH. [Link]

© 2026 BenchChem. All rights reserved.

- Nuclear receptor coregulator interactions: beyond the switch. (2017). Genes & Development. [Link]
- Distinct effects of cAMP and mitogenic signals on CREB-binding protein recruitment impart specificity to target gene activation via CREB. (2001). PNAS. [Link]
- Role of CBP in Estrogen Receptor Cross-Talk with Nuclear Factor-κB in HepG2 Cells. (2000). Endocrinology. [Link]
- cAMP Response Element-Binding Protein (CREB): A Possible Signaling Molecule Link in the Pathophysiology of Schizophrenia. (2018). Frontiers. [Link]
- cAMP Signaling in Cancer: A PKA-CREB and EPAC-Centric Approach. (2022). MDPI. [Link]
- CBP has histone acetyltransferase (HAT) activity in which the... (n.d.). ResearchGate. [Link]
- Chromatin Immunoprecipitation (ChIP) Protocol for Low-abundance Embryonic Samples. (2017). Bio-protocol. [Link]
- Co-immunoprecipitation (Co-IP): The Complete Guide. (2024). Antibodies.com. [Link]
- Structure of the p300 Histone Acetyltransferase Bound to Acetyl-Coenzyme A and Its Analogues. (2014). ACS Publications. [Link]
- Fig. 2 Domain architecture and structures of domains of CBP/p300. The... (n.d.). ResearchGate. [Link]
- Coimmunoprecipitation (co-IP) of Nuclear Proteins and Chromatin Immunoprecipitation (ChIP) from Arabidopsis. (2008). ResearchGate. [Link]
- ChIP Protocol for Transcription Factors. (n.d.). Boster Bio. [Link]
- Co-Immunoprecipitation (Co-IP) Protocol | Step by Step Guide. (n.d.). Assay Genie. [Link]
- Chromatin Immunoprecipitation Sequencing (ChIP-seq) Protocol. (n.d.). CD Genomics. [Link]
- Co-immunoprecipitation Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

© 2026 BenchChem. All rights reserved.

- Chromatin immunoprecipitation (ChiP-seq) protocol. (n.d.). Fasteris. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. A CBP integrator complex mediates transcriptional activation and AP-1 inhibition by nuclear receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. The complex network of p300/CBP regulation: Interactions, posttranslational modifications, and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pnas.org [pnas.org]
- 4. p300-CBP coactivator family - Wikipedia [en.wikipedia.org]
- 5. The CBP co-activator is a histone acetyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. CREB binding protein (CREBBP): Structure-based perspectives for the development of clinical inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. CBP/p300, a promising therapeutic target for prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 9. What are p300-CBP transcription factors inhibitors and how do they work? [synapse.patsnap.com]
- 10. CREB-binding protein - Wikipedia [en.wikipedia.org]
- 11. benthamdirect.com [benthamdirect.com]
- 12. pubs.acs.org [pubs.acs.org]
- 13. Frontiers | cAMP Response Element-Binding Protein (CREB): A Possible Signaling Molecule Link in the Pathophysiology of Schizophrenia [frontiersin.org]
- 14. pubs.acs.org [pubs.acs.org]
- 15. pnas.org [pnas.org]
- 16. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved.

- 17. Co-immunoprecipitation Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 18. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]
- 19. assaygenie.com [assaygenie.com]
- 20. Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 21. sigmaaldrich.cn [sigmaaldrich.cn]
- 22. 3hbiomedical.com [3hbiomedical.com]
- 23. Histone Acetyltransferase (HAT) Activity Assay Kit (Fluorometric, Histone H4) (ab239713) is not available | Abcam [abcam.co.jp]
- 24. Fasteris | Chromatin immunoprecipitation (ChiP-seq) protocol [fasteris.com]
- 25. mdpi.com [mdpi.com]
- 26. ovid.com [ovid.com]
- 27. mdpi.com [mdpi.com]
- 28. onclive.com [onclive.com]
- 29. themarkfoundation.org [themarkfoundation.org]
- 30. Current development of CBP/p300 inhibitors in the last decade - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [A Technical Guide to CREB-Binding Protein (CBP) in Cellular Signaling]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b611841/docs#a-technical-guide-to-creb-binding-protein-cbp-in-cellular-signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

© 2026 BenchChem. All rights reserved.

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.